Cas no 899899-20-8 (1-(2-methoxyethyl)-1H-pyrazol-3-amine)

1-(2-Methoxyethyl)-1H-pyrazol-3-amine is a pyrazole derivative featuring a methoxyethyl substituent at the 1-position and an amine group at the 3-position. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly as a building block for heterocyclic frameworks. The methoxyethyl group enhances solubility in polar solvents, facilitating its use in various reaction conditions. The amine functionality allows for further derivatization, making it valuable for the development of biologically active molecules. Its structural features contribute to potential applications in medicinal chemistry, including the design of kinase inhibitors or other therapeutic agents. Proper handling and storage under inert conditions are recommended to maintain stability.

1-(2-methoxyethyl)-1H-pyrazol-3-amine structure

899899-20-8 structure

Product Name:1-(2-methoxyethyl)-1H-pyrazol-3-amine

CAS No:899899-20-8

MF:C₆H₁₁N₃O

MW:141.171040773392

MDL:MFCD09965616

CID:715220

PubChem ID:45116728

Update Time:2025-05-27

1-(2-methoxyethyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazol-3-amine,1-(2-methoxyethyl)-
- 1-(2-methoxyethyl)-1H-pyrazol-3-amine
- 1-(2-Methoxyethyl)-1H-pyrazol-3-amine (ACI)
- 1-(2-Methoxyethyl)pyrazol-3-amine
- [1-(2-Methoxyethyl)-1H-pyrazol-3-yl]amine
- SCHEMBL1079285
- BS-13287
- DTXSID701286438
- CS-0124169
- AKOS009998256
- 1H-Pyrazol-3-amine,1-(2-methoxyethyl)-(9CI)
- DA-01341
- EN300-64299
- 1-(2-Methoxy-ethyl)-1H-pyrazol-3-ylamine
- MFCD09965616
- 1-(2-methoxy-ethyl)-1H-pyrazol-3-yl-amine
- CIZWSGSWDKEWQD-UHFFFAOYSA-N
- Z451325484
- CHEMBL4552103
- AT15766
- F2169-0264
- TQP1403
- 899899-20-8
- AKOS008138746
- MDL： MFCD09965616
- Inchi： 1S/C6H11N3O/c1-10-5-4-9-3-2-6(7)8-9/h2-3H,4-5H2,1H3,(H2,7,8)
- InChI Key： CIZWSGSWDKEWQD-UHFFFAOYSA-N
- SMILES： N1N(CCOC)C=CC=1N

Computed Properties

Exact Mass: 141.090211983 g/mol
Monoisotopic Mass: 141.090211983 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 99
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 141.17
XLogP3: -0.3
Topological Polar Surface Area: 53.1Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 277.0±20.0 °C at 760 mmHg
Flash Point: 121.3±21.8 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(2-methoxyethyl)-1H-pyrazol-3-amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(2-methoxyethyl)-1H-pyrazol-3-amine Pricemore >>

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